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Historical Context and Development

Amprolium was developed and introduced for the control of coccidiosis in poultry during a period when
few effective treatments were available [1]. It gained widespread use as a synthetic anticoccidial drug,
classified as a "chemical" alongside other synthetics like decoquinate and sulfonamides, distinct from the
later-discovered ionophores (e.g., monensin) [2]. Its primary use has been in poultry (broilers, layers,

turkeys) and calves [3] [4].

For decades, control of coccidiosis has relied on a limited arsenal of drugs, and resistance has been
documented to all of them [2]. This has led to the use of rotation programs, often involving drugs like
amprolium, to slow the development of resistance [2]. A notable feature of its history is its long-standing
record of efficacy and slow development of resistance; a 2021 surveillance study cited that after 20 years

of use, 98% of Eimeria field isolates remained fully sensitive, with no clinical resistance detected [3].

Mechanism of Action

Amprolium is a competitive thiamine (Vitamin B1) antagonist [5] [2]. Its chemical structure is analogous
to thiamine, which allows it to block the parasite's thiamine transport mechanisms and uptake in the intestine
[6] [5]. This action inhibits the energy metabolism of the coccidian parasite, primarily affecting first-
generation schizonts, which has a coccidiostatic (parasite-growth-halting) effect and reduces oocyst

discharge [7].
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The diagram below illustrates how amprolium induces thiamine deficiency at the cellular level.

Mechanism of Amprolium-Induced Thiamine Deficiency
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Efficacy and Key Research Findings

Substantial research supports amprolium's efficacy across livestock species. The table below summarizes

key findings from modern studies.
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. Dosage & . .
Species . Efficacy Outcomes Study Details
Regimen
Broiler 125 mg/kg of feed 92% reduction in oocyst shedding; 15%  RCT vs. E. tenella [3]
Chickens [3] improvement in Feed Conversion Ratio
[3]
Dairy 10 mg/kg for 5 days  78% reduction in diarrhea incidence; Prospective cohort
Calves [3] improved Average Daily Gain by 0.2 (n=240 calves) [3]
kg/day [3]
Laying 5x therapeutic dose  No adverse effects; safety margin Toxicology study [3]
Hens for 21 days [3] confirmed; no egg residue accumulation

[3]

Detailed Experimental Protocol

For researchers requiring detailed methodology, the following protocol from a 2018 study investigating

amprolium-induced thiamine deficiency in a mouse model provides a reference for experimental design [6].

Objective

To evaluate the behavioral, metabolic, and anatomopathological effects of intraperitoneal (i.p.) amprolium-
induced thiamine deficiency (TD) and the potential protective role of antioxidant and anti-inflammatory

compounds [6].

Materials and Reagents

e Amprolium, Trolox (antioxidant), Dimethyl Sulfoxide (DMSO, anti-inflammatory), 2,3,5-triphenyl-
tetrazolium chloride (TTC) for cell viability analysis [6].

e Standard diet (AIN-93M) and thiamine-deficient diet (AIN-93TD) [6].

e Adult male Swiss mice (50 days old) [6].

© 2026 Smolecule. All rights reserved. 3/8 Tech Support


https://amprolium.com/resources
https://amprolium.com/resources
https://amprolium.com/resources
https://amprolium.com/resources
https://amprolium.com/resources
https://amprolium.com/resources
https://amprolium.com/resources
https://amprolium.com/resources
https://amprolium.com/resources
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6388078/
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6388078/
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6388078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6388078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6388078/
https://www.smolecule.com/products/s518811?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Methodology and Workflow

The experimental workflow involved subjecting mice to dietary and pharmacological interventions followed

by behavioral and tissue analysis, as shown below.

Experimental Workflow: Amprolium Effects Study
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Key Experimental Groups [6]:

e Control (Cont): Standard diet + saline i.p. injections.
¢ Deficient (Amp): Thiamine-deficient diet + amprolium (80 mg/kg i.p.).
e Deficient with Trolox (Amp+Tr): Thiamine-deficient diet + amprolium + Trolox (1 mg/kg i.p.).
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e Deficient with DMSO (Amp+Dmso): Thiamine-deficient diet + amprolium + DMSO (1 ml/kg of a
10% solution i.p.).

e Control Trolox (Tr): Standard diet + Trolox.

¢ Control DMSO (Dmso): Standard diet + DMSO.

Dose Justification [6]: A dose of 80 mg/kg i.p. was determined as effective but not acutely toxic, based on

preliminary tests showing 60 mg/kg induced no changes and 100 mg/kg caused acute death.

Behavioral Tests [6]:

e Open Field Test: Conducted in a circular arena to assess locomotion (distance travelled), exploratory
activity (rearing), grooming, and fecal production. Tests were performed at baseline (day 0) and 24
hours after the last treatment (day 20).

¢ Rotarod Test: Mice were placed on a rotating cylinder, and the latency time to fall was recorded to
assess motor coordination.

Tissue Analysis [6]:

e Brain: Cortical cell viability was assessed.
e Liver: Tissues were analyzed for steatosis (fatty change).

Key Findings from This Protocol [6]

e Amprolium exposure induced significant weight loss and reduced behavioral parameters
(locomotion, exploration, motor coordination).

¢ |t caused measurable brain cell damage and liver steatosis.

e Co-treatment with Trolox and DMSO partially improved these conditions, suggesting oxidative stress
and inflammation are key mechanisms in amprolium-induced toxicity.

Approved Use and Regulatory Status

Amprolium is approved for use in several countries, with specific guidelines for different species. The

following table summarizes its approved conditions.
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. . . Withdrawal
Region Approved Species Key Approved Claims & Uses Ti
ime
Canada [4] Broiler & Replacement  Aid in prevention of deaths from coccidiosis 0 days
Chickens, Turkeys (poultry)
Calves Prevention & treatment of coccidiosis caused 7 days
by E. bovis and E. zuernii (meat)
European - Not currently authorised as a feed additive [8]. -
Union Previously included in Annex | of Directive
70/524/EEC; authorisation withdrawn [8].
United Chickens, Turkeys, Regulated by FDA CVM [3] Established
States Cattle (calves, beef,
dairy)

Safety and Cautions

o Target Animal Safety: Amprolium has a good safety profile. For chickens, the margin of safety is at
least 5 (the highest applied concentration of 125 mg/kg complete feed is safe) [8]. Signs of thiamine
deficiency may appear at very high doses but are reversible [5].

e User Safety: The formulation COXAM is considered a potential skin and respiratory sensitizer.
Inhalation of dust presents a risk to users [8].

¢ Residues: The Committee for Veterinary Medicinal Products (CVMP) in the EU concluded there was
no need to establish Maximum Residue Limits (MRLs) for amprolium in poultry [8]. Residues can be
detected in eggs for over 10 days post-treatment cessation [5].

Future Outlook and Research Needs

Despite its long history of use, amprolium remains relevant due to the severe economic impact of
coccidiosis and the widespread resistance to other anticoccidial agents [2]. The discovery of new drugs with
novel modes of action has been stagnant for decades [2]. Consequently, existing drugs like amprolium
continue to be vital components of integrated control strategies, especially in rotation programs to manage

and slow resistance development [3] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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